(Z,6R)-6-[(3R,3aR,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid

• CAS RN: 116963-87-2
• Molecular Formula: C30H46O4
• Molecular Weight: 470.7 g/mol
• IUPAC Name: (Z,6R)-6-[(3R,3aR,6S,7S,9bR)-6-(3-methoxy-3-oxopropyl)-3a,9b-dimethyl-7-prop-1-en-2-yl-2,3,4,5,6,7,8,9-octahydro-1H-cyclopenta[a]naphthalen-3-yl]-2-methylhept-2-enoic acid
• InChI: InChI=1S/C30H46O4/c1-19(2)22-11-13-26-24(23(22)12-14-27(31)34-7)15-17-29(5)25(16-18-30(26,29)6)20(3)9-8-10-21(4)28(32)33/h10,20,22-23,25H,1,8-9,11-18H2,2-7H3,(H,32,33)/b21-10-/t20-,22-,23+,25-,29-,30+/m1/s1
• InChI Key: UPSFXEHDOPIMAJ-ISZOBLOUSA-N
• Isomeric SMILES: C[C@H](CC/C=C(/C)\C(=O)O)[C@H]1CC[C@@]2([C@@]1(CCC3=C2CC[C@@H]([C@@H]3CCC(=O)OC)C(=C)C)C)C
• SMILES: CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC3=C2CCC(C3CCC(=O)OC)C(=C)C)C)C
• synonyms: manwuweizic acid

Description

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Synthesis Analysis

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Molecular Structure Analysis

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